Cas no 19829-72-2 (H2catbdc)
H2catbdc structure
Product Name:H2catbdc
CAS No:19829-72-2
MF:C8H6O6
MW:198.129642963409
MDL:MFCD02181105
CID:864907
PubChem ID:88273
Update Time:2025-04-19
H2catbdc Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydroxyterephthalic acid
- 2,3-DIHYDROXYTEREPHTHALIC ACID2,3-DIHYDROXYTEREPHTHALIC ACID
- 2,3-Dihydroxy-p-benzenediacetic acid
- NSC 38869
- Einecs 243-354-3
- 2,3-Dihydroxy-1,4-benzenedicarboxylic acid
- 1,4-Benzenedicarboxylic acid, 2,3-dihydroxy-
- 2,3-DIHYDROXY-TEREPHTHALIC ACID
- OHLSHRJUBRUKAN-UHFFFAOYSA-N
- AK153295
- 2,3-DIHYDROXYBENZENE-1,4-DICARBOXYLIC ACID
- NSC38869
- dihydroxyterephthalic acid
- 2,3-Dihydroxyterephthalic acid #
- 1371AJ
- FCH845717
- AX8168732
- 2,3-DIHYDROXYTER
- H2catbdc
- 19829-72-2
- C8H6O6
- CS-0110703
- F9S7RAD6FM
- YSWG248
- DB-329580
- EN300-2842026
- CHEMBL4160929
- DS-7405
- Terephthalic acid, 2,3-dihydroxy-
- NSC-38869
- DTXSID50173556
- SB35118
- SCHEMBL176255
- AKOS006279386
- C73768
- NS00026453
- SY248314
- MFCD02181105
-
- MDL: MFCD02181105
- Inchi: 1S/C8H6O6/c9-5-3(7(11)12)1-2-4(6(5)10)8(13)14/h1-2,9-10H,(H,11,12)(H,13,14)
- InChI Key: OHLSHRJUBRUKAN-UHFFFAOYSA-N
- SMILES: OC1C(=C(C(=O)O)C=CC=1C(=O)O)O
Computed Properties
- Exact Mass: 198.01638
- Monoisotopic Mass: 198.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 115
Experimental Properties
- Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 309-310 ºC (ethanol ethyl ether )
- Boiling Point: 456.5°C at 760 mmHg
- Flash Point: 244°C
- Refractive Index: 1.717
- Solubility: Slightly soluble (2.2 g/l) (25 º C),
- PSA: 115.06
- LogP: 0.49420
H2catbdc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150376-1g |
2,3-Dihydroxyterephthalic acid |
19829-72-2 | 95% | 1g |
$346.80 | 2023-09-02 | |
| Alichem | A019150376-5g |
2,3-Dihydroxyterephthalic acid |
19829-72-2 | 95% | 5g |
$1029.60 | 2023-09-02 | |
| TRC | D458208-10mg |
2,3-Dihydroxy-terephthalic Acid |
19829-72-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458208-50mg |
2,3-Dihydroxy-terephthalic Acid |
19829-72-2 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D458208-100mg |
2,3-Dihydroxy-terephthalic Acid |
19829-72-2 | 100mg |
$ 230.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AX571-5g |
H2catbdc |
19829-72-2 | 97% | 5g |
702.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AX571-200mg |
H2catbdc |
19829-72-2 | 97% | 200mg |
78.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AX571-250mg |
H2catbdc |
19829-72-2 | 97% | 250mg |
170CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AX571-1g |
H2catbdc |
19829-72-2 | 97% | 1g |
234.0CNY | 2021-07-15 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0288-1g |
2,3-Dihydroxy-terephthalic acid |
19829-72-2 | 96% | 1g |
1399.27CNY | 2021-05-07 |
H2catbdc Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:19829-72-2)H2catbdc
Order Number:A1006243
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:04
Price ($):272.0
Email:sales@amadischem.com
H2catbdc Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
19829-72-2 (H2catbdc) Related Products
- 490-79-9(2,5-Dihydroxybenzoic acid)
- 303-38-8(2,3-Dihydroxybenzoic acid)
- 610-02-6(2,3,4-Trihydroxybenzoic acid)
- 27138-57-4(Benzoic acid,dihydroxy-)
- 16534-78-4(Benzoic acid,2,3,6-trihydroxy-)
- 610-92-4(DHTA)
- 52856-54-9(Benzoic acid,dihydroxy-, copper salt (9CI))
- 16715-77-8(1-Naphthalenecarboxylicacid, 2,3-dihydroxy-)
- 3934-92-7(Benzoic acid,2,3,4,5-tetrahydroxy-)
- 106420-93-3(Benzoic acid,2-hydroxy-4-(hydroxymethyl)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:19829-72-2)H2catbdc
Purity:99%
Quantity:100g
Price ($):272.0